Cas no 2137894-98-3 (NVOC cage-TMP-Halo)

• Product Name: NVOC cage-TMP-Halo
• CAS No: 2137894-98-3
• MF: C₄₀H₅₆ClN₇O₁₃
• MW: 878.364749908447
• CID: 6779434
• PubChem ID: 85470616
• Update Time: 2025-07-02

NVOC cage-TMP-Halo Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethoxy-2-nitrobenzyl (4-amino-5-(4-((21-chloro-5,8-dioxo-12,15-dioxa-4,9-diazahenicosyl)oxy)-3,5-dimethoxybenzyl)pyrimidin-2-yl)carbamate
• NVOC cage-TMP-Halo
• HY-153890
• 2137894-98-3
• CS-0866487

• Inchi： 1S/C40H56ClN7O13/c1-54-31-23-29(30(48(52)53)24-32(31)55-2)26-61-40(51)47-39-45-25-28(38(42)46-39)20-27-21-33(56-3)37(34(22-27)57-4)60-16-9-13-43-35(49)10-11-36(50)44-14-17-59-19-18-58-15-8-6-5-7-12-41/h21-25H,5-20,26H2,1-4H3,(H,43,49)(H,44,50)(H3,42,45,46,47,51)
• InChI Key： DUNVDVWPSITHRB-UHFFFAOYSA-N
• SMILES： ClCCCCCCOCCOCCNC(CCC(NCCCOC1C(=CC(=CC=1OC)CC1=CN=C(NC(=O)OCC2C=C(C(=CC=2[N+](=O)[O-])OC)OC)N=C1N)OC)=O)=O

Computed Properties

• Exact Mass: 877.3624626g/mol
• Monoisotopic Mass: 877.3624626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 61
• Rotatable Bond Count: 30
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 259Ų

Additional information on NVOC cage-TMP-Halo

Exploring NVOC cage-TMP-Halo (CAS No. 2137894-98-3): A Cutting-Edge Photolabile Protecting Group for Advanced Biochemical Research

In the rapidly evolving field of biochemistry and molecular biology, NVOC cage-TMP-Halo (CAS No. 2137894-98-3) has emerged as a pivotal tool for researchers seeking precise spatiotemporal control over molecular interactions. This photolabile protecting group is engineered to enable light-triggered release of functional molecules, making it indispensable for applications such as controlled drug delivery, gene editing, and live-cell imaging. Its unique cage-TMP-Halo structure ensures high stability under physiological conditions while allowing rapid uncaging upon UV or near-UV irradiation.

The growing demand for non-invasive biochemical tools aligns perfectly with the capabilities of NVOC cage-TMP-Halo. Recent trends in CRISPR-Cas9 technology and optogenetics have highlighted the need for compounds that offer minimal cellular toxicity and maximal temporal precision. Researchers frequently search for terms like "light-activated protecting groups", "caged compounds for biological studies", and "NVOC derivatives applications"—all areas where this compound excels. Its compatibility with HaloTag fusion proteins further expands its utility in protein labeling and targeted degradation studies.

From a structural perspective, CAS No. 2137894-98-3 features a nitroveratryloxycarbonyl (NVOC) group linked to a trimethoxyphenyl (TMP) scaffold with a HaloTag-reactive chloroalkane handle. This trifecta of functional groups enables three critical functions: 1) UV-light sensitivity (365–420 nm), 2) enhanced solubility in aqueous buffers, and 3) covalent conjugation to HaloTag-fused proteins. Such design considerations address common pain points in high-resolution microscopy and single-molecule tracking experiments.

The compound's mechanism of action has garnered attention in neurobiology research, particularly for studying synaptic plasticity and neurotransmitter release. When paired with advanced techniques like super-resolution microscopy or two-photon excitation, NVOC cage-TMP-Halo allows unprecedented observation of dynamic processes in neurons. This aligns with the broader scientific community's focus on real-time imaging and precision medicine approaches.

Quality control parameters for NVOC cage-TMP-Halo emphasize >95% purity (HPLC-verified) and rigorous testing for photolysis efficiency (typically ≥80% upon irradiation at 405 nm). These specifications cater to researchers investigating kinetic studies of enzyme inhibition or developing photoactivatable therapeutics. The compound's stability profile (-20°C storage, desiccated) ensures reliable performance in long-term experiments addressing cellular signaling pathways or epigenetic modifications.

Emerging applications in spatial transcriptomics and organoid research demonstrate the compound's versatility. Recent publications have utilized CAS 2137894-98-3 to map protein-protein interactions with subcellular resolution and to control stem cell differentiation patterns using light gradients. These innovations respond to the increasing search volume for "precision genome engineering tools" and "temporal control in developmental biology" across scientific databases.

For synthetic biologists, the HaloTag compatibility of this compound opens doors to modular protein engineering strategies. The ability to rapidly conjugate and subsequently release payloads via light activation supports novel approaches in biosensor development and synthetic signaling circuits. This positions NVOC cage-TMP-Halo as a key enabler for next-generation bioorthogonal chemistry applications.

As the scientific community increasingly prioritizes reproducibility and quantitative biology, standardized protocols for using photocaged compounds like NVOC cage-TMP-Halo have become essential. Best practices include optimizing irradiation parameters (intensity, duration) for specific experimental systems and validating uncaging efficiency through mass spectrometry or fluorescence dequenching assays. These methodological considerations address frequently searched queries about "troubleshooting photolysis experiments" and "quantifying cage compound release".

The compound's role in advancing single-cell analysis techniques warrants special emphasis. By enabling precise perturbation of individual cells within heterogeneous populations, NVOC cage-TMP-Halo contributes to groundbreaking research in cancer heterogeneity and immune cell activation. This application domain has seen exponential growth in literature citations, reflecting its alignment with personalized medicine initiatives and tumor microenvironment studies.

Looking ahead, the development of red-shifted NVOC derivatives and multiphoton-compatible caging groups represents an exciting frontier—one where the foundational chemistry of CAS 2137894-98-3 continues to inform next-generation designs. As researchers increasingly combine optochemical genetics with omics technologies, compounds like NVOC cage-TMP-Halo will remain at the forefront of precision biology toolkits.